Cas no 1825647-37-7 (N-(Cyanomethyl)-4-fluoro-3-methyl-N-2-propyn-1-ylbenzamide)

N-(Cyanomethyl)-4-fluoro-3-methyl-N-2-propyn-1-ylbenzamide is a specialized benzamide derivative featuring a cyanomethyl and propargyl substitution on the amide nitrogen, along with a fluoro and methyl group on the aromatic ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing heterocycles or functionalized aromatic systems. The presence of both electron-withdrawing (fluoro) and electron-donating (methyl) groups enhances its versatility in cross-coupling reactions or nucleophilic substitutions. The propargyl moiety offers potential for click chemistry applications, while the cyanomethyl group can serve as a precursor for further derivatization. Its well-defined molecular architecture ensures consistent performance in pharmaceutical and agrochemical research.

N-(Cyanomethyl)-4-fluoro-3-methyl-N-2-propyn-1-ylbenzamide structure

1825647-37-7 structure

Product Name:N-(Cyanomethyl)-4-fluoro-3-methyl-N-2-propyn-1-ylbenzamide

CAS No:1825647-37-7

MF:C₁₃H₁₁FN₂O

MW:230.237646341324

CID:5455821

PubChem ID:100679978

Update Time:2025-10-29

N-(Cyanomethyl)-4-fluoro-3-methyl-N-2-propyn-1-ylbenzamide Chemical and Physical Properties

Names and Identifiers

- 1825647-37-7
- N-(Cyanomethyl)-4-fluoro-3-methyl-N-prop-2-ynylbenzamide
- N-(CYANOMETHYL)-4-FLUORO-3-METHYL-N-(PROP-2-YN-1-YL)BENZAMIDE
- EN300-13846228
- AKOS030644599
- Z1982517172
- N-(Cyanomethyl)-4-fluoro-3-methyl-N-2-propyn-1-ylbenzamide
- Inchi： 1S/C13H11FN2O/c1-3-7-16(8-6-15)13(17)11-4-5-12(14)10(2)9-11/h1,4-5,9H,7-8H2,2H3
- InChI Key： DRAWVTREXNMKOX-UHFFFAOYSA-N
- SMILES： C(N(CC#N)CC#C)(=O)C1=CC=C(F)C(C)=C1

Computed Properties

Exact Mass: 230.08554114g/mol
Monoisotopic Mass: 230.08554114g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 375
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 44.1Å²

Experimental Properties

Density: 1.199±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 417.7±45.0 °C(Predicted)
pka: -2.37±0.70(Predicted)

N-(Cyanomethyl)-4-fluoro-3-methyl-N-2-propyn-1-ylbenzamide Pricemore >>

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Enamine	EN300-13846228-0.05g	N-(cyanomethyl)-4-fluoro-3-methyl-N-(prop-2-yn-1-yl)benzamide	1825647-37-7	90%	0.05g	$212.0	2023-07-09
Enamine	EN300-13846228-50mg	N-(cyanomethyl)-4-fluoro-3-methyl-N-(prop-2-yn-1-yl)benzamide	1825647-37-7	90.0%	50mg	$528.0	2023-09-30
Enamine	EN300-13846228-100mg	N-(cyanomethyl)-4-fluoro-3-methyl-N-(prop-2-yn-1-yl)benzamide	1825647-37-7	90.0%	100mg	$553.0	2023-09-30
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Enamine	EN300-13846228-500mg	N-(cyanomethyl)-4-fluoro-3-methyl-N-(prop-2-yn-1-yl)benzamide	1825647-37-7	90.0%	500mg	$603.0	2023-09-30
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Enamine	EN300-13846228-2500mg	N-(cyanomethyl)-4-fluoro-3-methyl-N-(prop-2-yn-1-yl)benzamide	1825647-37-7	90.0%	2500mg	$1230.0	2023-09-30
Enamine	EN300-13846228-5000mg	N-(cyanomethyl)-4-fluoro-3-methyl-N-(prop-2-yn-1-yl)benzamide	1825647-37-7	90.0%	5000mg	$1821.0	2023-09-30
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